Cas no 1373519-48-2 ((2-bromophenyl)-(1,3-thiazol-2-yl)methanone)

• Product Name: (2-bromophenyl)-(1,3-thiazol-2-yl)methanone
• CAS No: 1373519-48-2
• MF: C₁₀H₆BrNOS
• MW: 268.12974023819
• MDL: MFCD07775927
• CID: 5169604
• Update Time: 2026-03-04

(2-bromophenyl)-(1,3-thiazol-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-bromophenyl)-(1,3-thiazol-2-yl)methanone

• MDL： MFCD07775927
• Inchi： 1S/C10H6BrNOS/c11-8-4-2-1-3-7(8)9(13)10-12-5-6-14-10/h1-6H
• InChI Key： PHXXNDOASVTMKX-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Br)(C1=NC=CS1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (2-bromophenyl)-(1,3-thiazol-2-yl)methanone

Compound CAS No. 1373519-48-2: (2-Bromophenyl)-(1,3-Thiazol-2-yl)Methanone

The compound with CAS No. 1373519-48-2, commonly referred to as (2-bromophenyl)-(1,3-thiazol-2-yl)methanone, is a fascinating organic molecule that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is a derivative of thiazole, a heterocyclic aromatic compound, and features a bromophenyl group attached via a methanone linkage. Its structure combines the aromaticity of the benzene ring with the heterocyclic stability of the thiazole moiety, making it a versatile building block in organic synthesis.

Thiazole is a five-membered ring containing sulfur and nitrogen atoms, known for its stability and ability to participate in various chemical reactions. The presence of the bromophenyl group introduces additional electronic and steric effects, which can influence the reactivity and selectivity of the compound in different chemical environments. The methanone group serves as a connecting bridge between the two aromatic systems, facilitating interactions that are crucial for its functional properties.

Recent studies have explored the synthesis of (2-bromophenyl)-(1,3-thiazol-2-yl)methanone using innovative methodologies that emphasize sustainability and efficiency. Researchers have employed green chemistry principles to develop routes that minimize waste and utilize renewable resources. For instance, one approach involves the use of microwave-assisted synthesis to accelerate reaction rates while reducing energy consumption. This not only enhances the practicality of producing this compound but also aligns with global efforts to promote environmentally friendly chemical processes.

The applications of (2-bromophenyl)-(1,3-thiazol-2-yl)methanone are diverse and expanding rapidly. In pharmaceutical research, this compound has shown promise as a lead molecule for drug development due to its ability to modulate key biological targets. For example, studies have demonstrated its potential as an inhibitor of certain enzymes involved in disease pathways, making it a valuable candidate for further investigation in drug discovery programs.

In materials science, the compound's unique electronic properties make it an attractive candidate for use in organic electronics. Its ability to act as an electron acceptor in donor-acceptor systems has been leveraged in the development of advanced materials for applications such as organic photovoltaics and light-emitting diodes (OLEDs). Recent advancements in this area have highlighted its role in enhancing device performance by improving charge transport properties.

Moreover, (2-bromophenyl)-(1,3-thiazol-2-yl)methanone has found utility in catalysis as a ligand or precursor for metal-based catalysts. Its ability to coordinate with metal centers facilitates catalytic cycles in various reactions, including cross-coupling reactions and asymmetric synthesis. This has opened new avenues for developing more efficient and selective catalysts for industrial applications.

The structural versatility of this compound also makes it an ideal substrate for further functionalization. Researchers have explored various substitution reactions at the bromine atom or modifications to the thiazole ring to create derivatives with enhanced properties. For example, replacing bromine with other halogens or introducing additional functional groups has been shown to alter the compound's reactivity and solubility, tailoring it for specific applications.

In conclusion, (2-bromophenyl)-(1,3-thiazol-2-yl)methanone is a multifaceted compound with significant potential across multiple disciplines. Its unique combination of structural features and reactivity makes it a valuable tool in organic synthesis, pharmaceutical research, materials science, and catalysis. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.